Cas no 850461-60-8 (BENZENE, 1-FLUORO-3-[(3-METHOXYPHENOXY)METHYL]-)

BENZENE, 1-FLUORO-3-[(3-METHOXYPHENOXY)METHYL]- structure
850461-60-8 structure
Product Name:BENZENE, 1-FLUORO-3-[(3-METHOXYPHENOXY)METHYL]-
CAS No:850461-60-8
MF:C14H13FO2
MW:232.250227689743
CID:3368854
PubChem ID:12180960
Update Time:2025-04-21

BENZENE, 1-FLUORO-3-[(3-METHOXYPHENOXY)METHYL]- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1-FLUORO-3-[(3-METHOXYPHENOXY)METHYL]-
    • 850461-60-8
    • 1-fluoro-3-[(3-methoxyphenoxy)methyl]benzene
    • CHEMBL4176565
    • MFCD31699845
    • SY318951
    • 3-Fluorobenzyl(3-methoxyphenyl) ether
    • 1-[(3-fluorophenyl)methoxy]-3-methoxybenzene
    • 1-fluoro-3-((3-methoxyphenoxy)methyl)benzene
    • Inchi: 1S/C14H13FO2/c1-16-13-6-3-7-14(9-13)17-10-11-4-2-5-12(15)8-11/h2-9H,10H2,1H3
    • InChI Key: MTSKIWKWOPODKV-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)COC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 232.08995782Da
  • Monoisotopic Mass: 232.08995782Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 18.5Ų

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